Cas no 58905-20-7 (1-(4-methylphenyl)-2-(1h-1,2,4-triazole-1-yl)-ethanone)

• Product Name: 1-(4-methylphenyl)-2-(1h-1,2,4-triazole-1-yl)-ethanone
• CAS No: 58905-20-7
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 949285
• PubChem ID: 739371
• Update Time: 2025-05-23

1-(4-methylphenyl)-2-(1h-1,2,4-triazole-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-2-(1h-1,2,4-triazole-1-yl)-ethanone
• 1-(4-Methylphenacyl)-1,2,4-triazole
• 1-(4-methylphenyl)-2-[1,2,4]
• 1-p-tolyl-2-[1,2,4]triazol-1-yl-ethanone
• 2-(1,2,4-triazol-1-yl)-4'-methylacetophenone
• 2(3H)-Quinazolinone,4-methyl
• 4-methyl-1,2-dihydro-2-oxoquinazoline
• 4-methyl-1H-quinazolin-2-one
• 4-Methyl-2(1H)-chinazolinon
• 4-methyl-2(1H)-quinazolinone
• 4'-methyl-2-(1H-1,2,4-triazol-1-yl)-acetophenone
• 4-Methylquinazolin-2(1H)-one
• 4-methylquinazolin-2-one
• 4-tolyl 1,2,4-triazol-1-yl ketone
• 1-(4-methylphenyl)-2-(1h-1,2,4-triazol-1-yl)ethanone
• DB-053281
• 1-(p-Tolyl)-2-(1H-1,2,4-triazol-1-yl)ethanone
• IFLab1_000894
• 1-(4-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CCG-103282
• DTXSID30353394
• 1-(4-methylphenyl)-2-[1,2,4]triazol-1-yl-ethanone
• 1-p-tolyl-2-(1H-1,2,4-triazol-1-yl)ethanone
• STL325429
• 58905-20-7
• 2-(1,2,4-triazol-1- yl)-4'-methylacetophenone
• ZFWAVFITNQYLMB-UHFFFAOYSA-N
• CHEMBL1740019
• Cambridge id 5563045
• SCHEMBL6558375
• HMS1414I14
• AKOS009096714

• Inchi： 1S/C11H11N3O/c1-9-2-4-10(5-3-9)11(15)6-14-8-12-7-13-14/h2-5,7-8H,6H2,1H3
• InChI Key： ZFWAVFITNQYLMB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CN1C=NC=N1

Computed Properties

• Exact Mass: 201.09000
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78000
• LogP: 1.46940

Additional information on 1-(4-methylphenyl)-2-(1h-1,2,4-triazole-1-yl)-ethanone

1-(4-Methylphenyl)-2-(1H-1,2,4-Triazole-1-yl)-Ethanone: A Comprehensive Overview

1-(4-Methylphenyl)-2-(1H-1,2,4-Triazole-1-yl)-Ethanone, also known by its CAS number 58905-20-7, is a compound of significant interest in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the bioavailability of certain pharmaceutical compounds and its potential as a building block for more complex molecular architectures.

The molecular structure of 1-(4-Methylphenyl)-2-(1H-1,2,4-Triazole-1-yl)-Ethanone consists of a ketone group attached to a triazole ring and a methyl-substituted phenyl group. This combination of functional groups provides the compound with versatile reactivity and selectivity in various chemical reactions. The triazole ring, a heterocyclic structure known for its stability and aromaticity, plays a crucial role in determining the compound's electronic properties. Recent research has focused on leveraging these properties to develop novel catalytic systems and sensors for environmental monitoring.

In terms of synthesis, 58905-20-7 can be prepared through a variety of methods, including nucleophilic substitution reactions and condensation reactions. The choice of synthesis pathway depends on the desired purity and scale of production. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing the environmental footprint associated with its production.

The application of 1-(4-Methylphenyl)-2-(1H-1,2,4-Triazole-1-yl)-Ethanone extends beyond traditional chemical synthesis. It has been explored as a precursor for the development of new drug candidates targeting various diseases, including cancer and neurodegenerative disorders. Its ability to act as a ligand in metalloenzyme mimicry has also opened new avenues in catalytic chemistry.

From an environmental perspective, understanding the fate and transport of CAS 58905-20-7 is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under different environmental conditions, providing insights into its persistence in soil and water systems. These findings are essential for developing strategies to mitigate any adverse effects on the environment.

In conclusion, 1-(4-Methylphenyl)-2-(1H-1,2,4-Triazole-1-yl)-Ethanone, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As new discoveries emerge regarding its synthesis methods and biological activities, this compound is poised to play an even more significant role in advancing both academic and industrial applications.